2-(4-METHOXYPHENYL)-N-(2-METHYLPHENYL)-3-(PROPYLSULFANYL)-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE

• IUPAC Name: 2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C25H30N4O2S/c1-4-17-32-23-22(19-9-11-20(31-3)12-10-19)27-25(28-23)13-15-29(16-14-25)24(30)26-21-8-6-5-7-18(21)2/h5-12H,4,13-17H2,1-3H3,(H,26,30)
• InChI Key: QYVDQYAEXKTWQM-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3C)N=C1C4=CC=C(C=C4)OC
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol
• CAS No.: 894886-46-5

Description

The compound 2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a structurally complex spirocyclic derivative characterized by a 1,4,8-triazaspiro[4.5]deca-1,3-diene core. This scaffold incorporates a spiro junction at the fourth carbon of a piperidine-like ring fused with a triazine moiety. Key substituents include a 4-methoxyphenyl group at position 2, a 2-methylphenyl carboxamide at position 8, and a propylsulfanyl chain at position 2. Such spirocyclic systems are often synthesized via multi-step reactions involving cyclization and functional group modifications, as seen in analogous spiro compounds .

Biological Activity

The compound 2-(4-Methoxyphenyl)-N-(2-Methylphenyl)-3-(Propylsulfanyl)-1,4,8-Triazaspiró[4.5]Deca-1,3-Diene-8-Carboxamide represents a novel class of bioactive compounds featuring a triazole ring and a unique spiro structure. This article explores its biological activity, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure is characterized by the following features:

• Molecular Formula: C₁₈H₁₈N₄O₂S
• Molecular Weight: 358.43 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiró[4.5]deca-1,3-diene-8-carboxamide

Biological Activity Overview

The biological activity of this compound has been investigated across various studies, revealing its potential in several therapeutic areas:

Anticancer Activity

Research indicates that compounds containing the triazole moiety exhibit significant anticancer properties. For instance:

• Mechanism of Action: Triazole derivatives can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation. The compound has shown promising results in inhibiting tumor growth in xenograft models.
• Case Study: A study demonstrated that similar triazole derivatives exhibited IC₅₀ values in the low micromolar range against various cancer cell lines, suggesting that our compound may possess comparable efficacy .

Antimicrobial Properties

The presence of sulfur in the structure enhances its antimicrobial activity:

• Mechanism: The compound may disrupt microbial cell membranes or inhibit essential metabolic pathways.
• Research Findings: Compounds with similar structures have shown effectiveness against both Gram-positive and Gram-negative bacteria, indicating a broad-spectrum antimicrobial potential .

Neuroprotective Effects

Emerging evidence suggests that triazole derivatives could offer neuroprotective benefits:

• Mechanism: These compounds may exert antioxidant effects and modulate neuroinflammatory responses.
• Research Insight: In vitro studies have indicated that similar compounds can protect neuronal cells from oxidative stress-induced apoptosis .

Data Table: Biological Activities

Activity Type	Mechanism of Action	Efficacy (IC₅₀)	References
Anticancer	Induction of apoptosis	Low micromolar range
Antimicrobial	Disruption of cell membranes	Varies by strain
Neuroprotective	Antioxidant and anti-inflammatory effects	Not specified

Comparison with Similar Compounds

Comparison with 8-(4-Dimethylaminophenyl)-9-(6-R-Benzothiazol-2-yl)-7-Oxa-9-Aza-Spiro[4.5]Decane-6,10-Dione

This compound (from ) shares the spiro[4.5]decane framework but differs in heteroatom composition. While the target compound features three nitrogen atoms (1,4,8-triaza), this analogue contains one nitrogen and one oxygen (7-oxa-9-aza), altering electronic properties and hydrogen-bonding capacity.

Comparison with Propiconazole ()

Propiconazole, a triazole fungicide, shares a nitrogen-rich heterocycle (1,2,4-triazole) but lacks the spirocyclic architecture. The target compound’s spiro core may confer higher stereochemical complexity and target specificity, whereas propiconazole’s simpler structure enables broad-spectrum antifungal activity. The methoxyphenyl and methylphenyl groups in the target compound could modulate selectivity toward non-agrochemical targets, such as enzymes or receptors in mammalian systems .

Data Tables

Table 1. Structural Comparison of Spirocyclic Analogues

Feature	Target Compound	7-Oxa-9-Aza-Spiro[4.5]decane ()	Propiconazole ()
Core Structure	1,4,8-Triazaspiro[4.5]deca-1,3-diene	7-Oxa-9-Aza-Spiro[4.5]decane	1,2,4-Triazole
Key Substituents	4-Methoxyphenyl, propylsulfanyl	Benzothiazol-2-yl, dimethylaminophenyl	2,4-Dichlorophenyl, propyl
Heteroatoms	N, S	N, O	N, Cl
Potential Bioactivity	Kinase inhibition, anti-inflammatory	Organic synthesis intermediates	Antifungal